Cas no 105660-35-3 (1-n,1-n,1-n',1-n',3-n,3-n,2-heptamethylprop-2-ene-1,1,3-triamine)

1-n,1-n,1-n',1-n',3-n,3-n,2-heptamethylprop-2-ene-1,1,3-triamine structure
105660-35-3 structure
Product Name:1-n,1-n,1-n',1-n',3-n,3-n,2-heptamethylprop-2-ene-1,1,3-triamine
CAS No:105660-35-3
MF:C10H23N3
MW:185.309722185135
CID:1158941
PubChem ID:71333716
Update Time:2025-04-20

1-n,1-n,1-n',1-n',3-n,3-n,2-heptamethylprop-2-ene-1,1,3-triamine Chemical and Physical Properties

Names and Identifiers

    • 1-n,1-n,1-n',1-n',3-n,3-n,2-heptamethylprop-2-ene-1,1,3-triamine
    • DTXSID40761926
    • N~1~,N~1~,N~3~,N~3~,N'~1~,N'~1~,2-Heptamethylprop-2-ene-1,1,3-triamine
    • 105660-35-3
    • Inchi: 1S/C10H23N3/c1-9(8-11(2)3)10(12(4)5)13(6)7/h8,10H,1-7H3
    • InChI Key: MWQKCUNURPNJOW-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(C(C)=CN(C)C)N(C)C

Computed Properties

  • Exact Mass: 185.18939
  • Monoisotopic Mass: 185.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 9.7Ų

Experimental Properties

  • PSA: 9.72
  • LogP: 0.90110

1-n,1-n,1-n',1-n',3-n,3-n,2-heptamethylprop-2-ene-1,1,3-triamine Related Literature

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